Cas no 5859-40-5 (Butanedioic acid, (1-methyl-1-phenylethyl)-, didecyl ester)

• Product Name: Butanedioic acid, (1-methyl-1-phenylethyl)-, didecyl ester
• CAS No: 5859-40-5
• MF: C₃₃H₅₆O₄
• MW: 516.795351028442
• CID: 341544
• PubChem ID: 71443447
• Update Time: 2025-04-19

Butanedioic acid, (1-methyl-1-phenylethyl)-, didecyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, (1-methyl-1-phenylethyl)-, didecyl ester
• didecyl 2-(2-phenylpropan-2-yl)butanedioate
• 5859-40-5
• DTXSID90852272

• Inchi： 1S/C33H56O4/c1-5-7-9-11-13-15-17-22-26-36-31(34)28-30(33(3,4)29-24-20-19-21-25-29)32(35)37-27-23-18-16-14-12-10-8-6-2/h19-21,24-25,30H,5-18,22-23,26-28H2,1-4H3
• InChI Key： MUYXJBPPSYGFNO-UHFFFAOYSA-N
• SMILES： O(CCCCCCCCCC)C(C(CC(=O)OCCCCCCCCCC)C(C)(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 516.41808
• Monoisotopic Mass: 516.41786026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 37
• Rotatable Bond Count: 25
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6